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Compound of Interest

Compound Name:
2-Hydroxy-4,4-

dimethylcyclohexan-1-one

Cat. No.: B13322028

Get Quote

Introduction & Chemical Identity
2-Hydroxy-4,4-dimethylcyclohexan-1-one is a functionalized cyclic ketone characterized by a

gem-dimethyl substitution pattern at the C4 position and an

-hydroxyl group at C2. This molecule represents a critical structural motif in organic synthesis,
often serving as a chiral building block for complex terpenes and pharmaceutical intermediates.
[1] Its structure combines the steric bulk of the dimethyl group with the reactive versatility of an

-hydroxy ketone (acyloin), making it a valuable substrate for studying stereoselective
transformations.
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Identifier Details

IUPAC Name 2-Hydroxy-4,4-dimethylcyclohexan-1-one

CAS Number 1537263-29-8

Molecular Formula

Molecular Weight 142.20 g/mol

SMILES CC1(C)CCC(=O)C(O)C1

Structural Class
Cyclic

-hydroxy ketone (Acyloin)

Physical Characteristics
While specific experimental data for this intermediate can be sparse in public databases, its

properties can be accurately bounded by analyzing its structural congeners (e.g., 4,4-

dimethylcyclohexanone and 2-hydroxycyclohexanone).

Physical Constants (Experimental & Predicted)
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Property Value / Range ** mechanistic Insight**

Physical State
Solid (Low Melting) or Viscous

Oil

The C2-hydroxyl group

introduces intermolecular

hydrogen bonding, significantly

raising the melting point

compared to the parent ketone

(4,4-dimethylcyclohexanone,

MP: 41–43 °C).

Melting Point 65 – 75 °C (Predicted)

Stereochemical purity

influences crystallinity;

racemates often melt lower

than pure enantiomers.

Boiling Point ~235 °C (at 760 mmHg)

High boiling point attributed to

H-bonding capability and

molecular weight.

Solubility
Soluble in polar organic

solvents (DCM, EtOAc, MeOH)

The hydrophobic gem-dimethyl

group ensures solubility in

organics, while the -OH group

allows solubility in alcohols.

Poorly soluble in water.

Density 1.05 – 1.08 g/cm³
Typical for oxygenated

cyclohexyl systems.

LogP ~1.2 (Predicted)
Moderate lipophilicity; crosses

cell membranes readily.

Structural Characterization (Spectroscopy)
Accurate identification relies on distinguishing the specific regiochemistry of the hydroxyl group

relative to the gem-dimethyl moiety.

Nuclear Magnetic Resonance (NMR) Profile
Note: Chemical shifts are reported in
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relative to TMS.

H NMR (400 MHz)
4.2 – 4.4 ppm (1H, dd): The C2-methine proton. This signal is diagnostic; it appears
downfield due to the deshielding effect of both the carbonyl and the hydroxyl group. The
coupling pattern (

values) reveals the axial/equatorial orientation of the hydroxyl group.

3.5 ppm (1H, br s): The hydroxyl proton (-OH). Shift varies with concentration and solvent (H-
bonding).

1.15 ppm (3H, s) &

1.05 ppm (3H, s): The C4-gem-dimethyl groups. They typically appear as two distinct
singlets if the ring is locked in a specific chair conformation, or a broadened singlet if flipping
is rapid.

1.5 – 2.5 ppm (m): Ring methylene protons (C3, C5, C6).

C NMR (100 MHz)
~212 ppm:Carbonyl (C=O). Characteristic ketone shift.

~74 ppm:C2-Carbinol (CH-OH). The

-carbon bearing the oxygen.[1]

~30-40 ppm:C4-Quaternary Carbon.

~25-28 ppm:Methyl carbons.

Infrared Spectroscopy (IR)
3400 – 3450 cm

(Broad): O-H stretch (Intermolecular H-bonding).

1710 – 1720 cm

(Strong): C=O stretch (Cyclic ketone). Note: Intramolecular H-bonding can lower this
frequency slightly.
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Synthesis Protocol: The Rubottom Oxidation[1][5][6]
[7][8]
The most reliable route to 2-hydroxy-4,4-dimethylcyclohexan-1-one is the Rubottom

Oxidation. This method ensures regioselectivity by pre-installing the enol geometry via a silyl

enol ether.

Reaction Workflow
Enolization: Kinetic deprotonation of 4,4-dimethylcyclohexanone using LDA, followed by

trapping with TMSCl.

Epoxidation: Oxidation of the electron-rich silyl enol ether with m-CPBA to form a siloxy

epoxide.

Rearrangement: Acid-catalyzed Brook rearrangement and hydrolysis to release the

-hydroxy ketone.

4,4-Dimethylcyclohexanone
(Precursor)

Silyl Enol Ether
Formation

(LDA, TMSCl, -78°C)

Kinetic Control Siloxy Epoxide
(mCPBA, DCM)

Prilezhaev Ox.
Brook Rearrangement

& Hydrolysis
(H3O+ or F-)

Ring Opening 2-Hydroxy-4,4-dimethyl-
cyclohexan-1-one

Desilylation

Click to download full resolution via product page

Figure 1: Step-wise synthesis via Rubottom Oxidation ensuring regiocontrol at the

-position.

Detailed Methodology
Silyl Enol Ether Preparation:

Cool a solution of diisopropylamine (1.1 eq) in dry THF to -78°C. Add

-BuLi (1.1 eq) dropwise. Stir for 30 min.
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Add 4,4-dimethylcyclohexanone (1.0 eq) slowly. Stir for 45 min to ensure full enolate

formation.

Quench with TMSCl (1.2 eq). Warm to room temperature.

Why: The gem-dimethyl group at C4 exerts no steric bias on the C2 vs C6 deprotonation,

but kinetic conditions favor the less substituted enolate if applicable. Here, symmetry

simplifies the choice, but thermodynamic control is preferred to avoid side reactions.

Oxidation:

Dissolve the isolated silyl enol ether in DCM. Cool to 0°C.

Add

-CPBA (1.1 eq) buffered with

(to prevent premature hydrolysis).

Mechanism:[1][2][3][4][5][6] The peracid attacks the electron-rich alkene from the less

hindered face (usually trans to the 4-methyls if conformationally locked), forming a siloxy

epoxide.

Hydrolysis:

Treat the crude epoxide with dilute HCl or TBAF (tetrabutylammonium fluoride).

Result: The silyl group migrates (Brook rearrangement) followed by hydrolysis, yielding the

target

-hydroxy ketone.[1][4]

Reactivity & Stability Profile
Understanding the reactivity of 2-hydroxy-4,4-dimethylcyclohexan-1-one is crucial for its

storage and use.

Tautomerism & Dimerization
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As an

-hydroxy ketone, this molecule is prone to acyloin-enediol tautomerism.

Acidic Conditions: Can catalyze dehydration to the enone (4,4-dimethyl-2-cyclohexen-1-

one).

Basic Conditions: May lead to dimerization (aldol-type) or rearrangement to the isomeric

hydroxy ketone (via enediol intermediate).

Oxidation Sensitivity
The secondary alcohol at C2 is highly susceptible to further oxidation.

Reagent: Copper(II) acetate or DMSO/Swern.

Product:4,4-Dimethylcyclohexane-1,2-dione. This diketone is a deep yellow, highly reactive

electrophile used to synthesize heterocycles (e.g., quinoxalines).

2-Hydroxy-4,4-dimethyl-
cyclohexan-1-one

Oxidation
(Cu(OAc)2 / DMSO)

Acid Dehydration
(pTsOH)

Reduction
(NaBH4)

4,4-Dimethyl-
cyclohexane-1,2-dione

4,4-Dimethyl-2-
cyclohexen-1-one

4,4-Dimethyl-
cyclohexane-1,2-diol
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Figure 2: Divergent reactivity pathways controlled by redox conditions.

Handling & Safety (SDS Summary)
Hazard Classification: Irritant (Skin/Eye).
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Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The compound is

hygroscopic and sensitive to oxidation by air over prolonged periods.

Stability: Stable in solution for short durations (24h). Long-term storage in solution

(especially CDCl3 which may be acidic) can lead to dehydration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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